Cas no 850264-01-6 ((2S,3R,4E)-2-Butyrylamino-4-decene-1,3-diol)

• Product Name: (2S,3R,4E)-2-Butyrylamino-4-decene-1,3-diol
• CAS No: 850264-01-6
• Molecular Formula: C₁₄H₂₇NO₃
• Molecular Weight: 257.36908
• CID: 989950
• PubChem ID: 71314463

(2S,3R,4E)-2-Butyrylamino-4-decene-1,3-diol Properties

Names and Identifiers

• (2S,3R,4E)-2-Butyrylamino-4-decene-1,3-diol
• Butanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-nonenyl]-
• N-[(E,2S,3R)-1,3-Dihydroxydec-4-en-2-yl]butanamide
• 850264-01-6
• DB-246915

• InChIKey： SUIUQIADAZJIKX-GCTWYKEXSA-N
• Inchi： InChI=1S/C14H27NO3/c1-3-5-6-7-8-10-13(17)12(11-16)15-14(18)9-4-2/h8,10,12-13,16-17H,3-7,9,11H2,1-2H3,(H,15,18)/b10-8+/t12-,13+/m0/s1
• SMILES： CCCCCC=CC(C(CO)NC(=O)CCC)O

Computed Properties

• Exact Mass: 257.19900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 257.19909372g/mol
• Heavy Atom Count: 18
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• LogP: 2.15190
• PSA: 69.56000
• Boiling Point: 469.3±45.0 °C at 760 mmHg
• Melting Point: 59-61?C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 237.6±28.7 °C
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines